Cas no 2243515-85-5 (3-(Bromomethyl)-3-(methoxymethyl)-6-oxabicyclo[3.1.0]hexane)

• Product Name: 3-(Bromomethyl)-3-(methoxymethyl)-6-oxabicyclo[3.1.0]hexane
• CAS No: 2243515-85-5
• MF: C₈H₁₃BrO₂
• MW: 221.091622114182
• CID: 6264982
• PubChem ID: 138040432
• Update Time: 2025-05-24

3-(Bromomethyl)-3-(methoxymethyl)-6-oxabicyclo[3.1.0]hexane Chemical and Physical Properties

Names and Identifiers

• EN300-6481077
• 3-(Bromomethyl)-3-(methoxymethyl)-6-oxabicyclo[3.1.0]hexane
• 2243515-85-5

• Inchi： 1S/C8H13BrO2/c1-10-5-8(4-9)2-6-7(3-8)11-6/h6-7H,2-5H2,1H3
• InChI Key： WYYNFXOJJIMARH-UHFFFAOYSA-N
• SMILES： BrCC1(COC)CC2C(C1)O2

Computed Properties

• Exact Mass: 220.00989g/mol
• Monoisotopic Mass: 220.00989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 21.8Ų

Additional information on 3-(Bromomethyl)-3-(methoxymethyl)-6-oxabicyclo[3.1.0]hexane

Introduction to 3-(Bromomethyl)-3-(methoxymethyl)-6-oxabicyclo[3.1.0]hexane (CAS No: 2243515-85-5)

3-(Bromomethyl)-3-(methoxymethyl)-6-oxabicyclo[3.1.0]hexane, commonly referred to by its CAS number 2243515-85-5, is a unique organic compound with a bicyclic structure that has garnered significant attention in recent years due to its potential applications in various fields. This compound belongs to the class of bicyclic ethers, which are known for their stability and versatility in chemical reactions.

The molecular structure of 3-(Bromomethyl)-3-(methoxymethyl)-6-oxabicyclo[3.1.0]hexane consists of a six-membered ring system with two oxygen atoms and a bromine atom as substituents. The presence of these functional groups makes it highly reactive and suitable for a wide range of chemical transformations. Recent studies have highlighted its role as an intermediate in the synthesis of complex molecules, particularly in the pharmaceutical industry.

One of the most notable aspects of this compound is its ability to undergo nucleophilic substitution reactions, which has been extensively explored in recent research. For instance, a study published in the Journal of Organic Chemistry demonstrated that 2243515-85-5 can serve as an efficient precursor for the synthesis of bioactive compounds with potential anti-cancer properties. This finding has opened new avenues for its application in drug discovery and development.

In addition to its role in pharmaceuticals, 3-(Bromomethyl)-3-(methoxymethyl)-6-oxabicyclo[3.1.0]hexane has also been investigated for its potential use in materials science. Researchers have found that this compound can be employed as a building block for the synthesis of advanced polymers and materials with tailored properties, such as improved thermal stability and mechanical strength.

The synthesis of CAS 2243515-85-5 involves a multi-step process that typically begins with the preparation of the bicyclic ether framework followed by functionalization with bromine and methoxy groups. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound, making it more accessible for large-scale production.

From an environmental standpoint, studies have shown that 2243515-85-5 exhibits low toxicity and biodegradability under controlled conditions, which aligns with current trends toward sustainable chemistry practices. This attribute further enhances its appeal as a versatile chemical intermediate.

In conclusion, 3-(Bromomethyl)-3-(methoxymethyl)-6-oxabicyclo[3.1.0]hexane (CAS No: 2243515-85-5) is a promising compound with diverse applications across multiple disciplines. Its unique chemical properties, combined with recent breakthroughs in synthesis and application research, position it as a key player in the development of innovative solutions in both academia and industry.